Cas no 1803759-90-1 (Methyl 3-cyano-4-methylpicolinate)

• Product Name: Methyl 3-cyano-4-methylpicolinate
• CAS No: 1803759-90-1
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• CID: 4904381
• Update Time: 2025-10-08

Methyl 3-cyano-4-methylpicolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-4-methylpicolinate

• Inchi： 1S/C9H8N2O2/c1-6-3-4-11-8(7(6)5-10)9(12)13-2/h3-4H,1-2H3
• InChI Key： AWQGPLZMRUZEOF-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C#N)=C(C)C=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 1.1
• Topological Polar Surface Area: 63

Additional information on Methyl 3-cyano-4-methylpicolinate

Methyl 3-cyano-4-methylpicolinate: A Comprehensive Overview

Methyl 3-cyano-4-methylpicolinate (CAS No. 1803759-90-1) is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structural features, has garnered attention due to its potential applications in various industries, including pharmaceuticals, agrochemicals, and advanced materials. The molecule's structure, which includes a methyl group attached to a picolinic acid derivative with cyano and methyl substituents, contributes to its distinctive chemical properties.

Recent studies have highlighted the importance of Methyl 3-cyano-4-methylpicolinate in the development of coordination polymers and metal-organic frameworks (MOFs). These materials are widely used in gas storage, catalysis, and sensing technologies. The compound's ability to act as a ligand in such systems is attributed to its nitrogen-rich structure, which facilitates strong metal-ligand interactions. Researchers have demonstrated that incorporating Methyl 3-cyano-4-methylpicolinate into MOFs can enhance their stability and selectivity for specific gas molecules, making them promising candidates for industrial applications.

The synthesis of Methyl 3-cyano-4-methylpicolinate involves a multi-step process that typically begins with the preparation of the corresponding picolinic acid derivative. Recent advancements in synthetic methodologies have enabled higher yields and improved purity levels. For instance, a study published in *Chemical Communications* outlined a novel approach using microwave-assisted synthesis to expedite the formation of this compound. This method not only reduces reaction time but also minimizes the use of hazardous reagents, aligning with green chemistry principles.

In terms of biological applications, Methyl 3-cyano-4-methylpicolinate has shown potential as a precursor for bioactive compounds. Its ability to undergo various functional group transformations makes it versatile in drug design. For example, researchers have explored its use in creating analogs of known bioactive molecules, such as antibiotics and anticancer agents. The compound's structural flexibility allows for the introduction of diverse substituents, which can be tailored to target specific biological pathways.

Another area where Methyl 3-cyano-4-methylpicolinate has found application is in electrochemistry. Its electron-withdrawing groups (such as the cyano group) enhance the molecule's redox properties, making it suitable for use in electrodes and energy storage devices. A recent study published in *Advanced Materials* demonstrated that incorporating this compound into lithium-ion battery electrodes significantly improved their cycling stability and energy density.

The environmental impact of synthesizing Methyl 3-cyano-4-methylpicolinate has also been a topic of interest. Researchers are exploring ways to minimize waste generation and reduce energy consumption during its production. One promising approach involves using recyclable catalysts and solvent systems that can be reused multiple times without loss of efficiency. These efforts are part of a broader trend toward sustainable chemical manufacturing.

In conclusion, Methyl 3-cyano-4-methylpicolinate (CAS No. 1803759-90-1) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties make it an invaluable tool in the development of advanced materials, pharmaceuticals, and energy storage solutions. As research continues to uncover new potential uses for this compound, it is likely to play an increasingly important role in both academic and industrial settings.